3-(1H-indazol-7-yl)propanoic acid
Overview
Description
3-(1H-indazol-7-yl)propanoic acid is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1H-indazol-7-yl)propanoic acid involves the reaction of 1H-indazole-7-carboxylic acid with 3-bromopropanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "1H-indazole-7-carboxylic acid", "3-bromopropanoic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Diethyl ether", "Ethanol", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)" ], "Reaction": [ "Step 1: Dissolve 1H-indazole-7-carboxylic acid (1.0 equiv) and DCC (1.2 equiv) in dry diethyl ether and stir for 10 minutes at room temperature.", "Step 2: Add 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir for an additional 10 minutes.", "Step 3: Add 3-bromopropanoic acid (1.2 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "Step 4: Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.", "Step 5: Dissolve the resulting intermediate in ethanol and add a solution of sodium hydroxide (NaOH) to the mixture until the pH reaches 10.", "Step 6: Stir the mixture for 2 hours at room temperature and then acidify with hydrochloric acid (HCl) until the pH reaches 2.", "Step 7: Filter the resulting precipitate and wash with water to yield 3-(1H-indazol-7-yl)propanoic acid as a white solid." ] } | |
CAS No. |
1509410-53-0 |
Molecular Formula |
C10H10N2O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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